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Compound Name: Bisindolylmaleimide VIl acetate

Cat. No.: B131088

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisindolylmaleimide VIII acetate, also known as Ro 31-7549, is a potent and selective
inhibitor of Protein Kinase C (PKC), a family of serine/threonine kinases that play crucial roles
in a myriad of cellular signaling pathways.[1][2][3] Due to its specificity, it has become an
invaluable tool for dissecting the complex roles of PKC in cellular processes such as
proliferation, differentiation, and apoptosis. This technical guide provides a comprehensive
overview of Bisindolylmaleimide VIII acetate, its mechanism of action, its effects on key
signaling pathways, and detailed protocols for its application in research.

Mechanism of Action

Bisindolylmaleimide VIII acetate exerts its inhibitory effect by competing with ATP for the
binding site on the catalytic domain of PKC.[3][4] This competitive inhibition prevents the
phosphorylation of PKC's downstream substrates, thereby blocking the propagation of signals
along PKC-dependent pathways. While it is a broad-spectrum PKC inhibitor, it exhibits some
selectivity for different PKC isozymes.[2][4]
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The following tables summarize the quantitative data regarding the inhibitory potency of
Bisindolylmaleimide VIII acetate against various protein kinases.

Target Enzyme IC50 (nM) Source
Rat Brain PKC 158 [2]14](5]
PKC-a 53 [21[41[5]
PKC-I 195 [2][4]1[5]
PKC-II 163 [2][41[5]
PKC-y 213 [2][41[5]
PKC-¢ 175 [2][41[5]
P9ORSK1 610 [6]

POORSK?2 310 [6]

P9ORSK3 120 [6]

CcAMP-Dependent Protein
) 5200 [7]
Kinase

IC50 values for p90RSK isoforms were determined using GF109203X, a closely related
bisindolylmaleimide.[6]

Signal Transduction Pathways

Bisindolylmaleimide VIl acetate has been shown to modulate several critical signaling
pathways, primarily through its inhibition of PKC.

PKC Signaling Pathway

PKC is a central node in signal transduction, activated by diacylglycerol (DAG) and calcium.
Once active, it phosphorylates a wide range of target proteins, leading to diverse cellular
responses. By inhibiting PKC, Bisindolylmaleimide VIII acetate can block these downstream
events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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